Cas no 2097945-12-3 (1-(2-Chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole)
1-(2-Chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole Chemical and Physical Properties
Names and Identifiers
-
- starbld0013231
- AKOS026725297
- 1-(2-chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
- F2198-7184
- 1-(2-chloroethyl)-3-thiophen-3-yl-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazole
- 2097945-12-3
- Thiopyrano[4,3-c]pyrazole, 1-(2-chloroethyl)-1,4,6,7-tetrahydro-3-(3-thienyl)-
- 1-(2-Chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
-
- Inchi: 1S/C12H13ClN2S2/c13-3-4-15-11-2-6-17-8-10(11)12(14-15)9-1-5-16-7-9/h1,5,7H,2-4,6,8H2
- InChI Key: VFRBWZDZJTWVOB-UHFFFAOYSA-N
- SMILES: ClCCN1C2CCSCC=2C(C2=CSC=C2)=N1
Computed Properties
- Exact Mass: 284.0208685g/mol
- Monoisotopic Mass: 284.0208685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- Boiling Point: 451.1±45.0 °C(Predicted)
- pka: 1.68±0.20(Predicted)
1-(2-Chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C118106-100mg |
1-(2-chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole |
2097945-12-3 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C118106-500mg |
1-(2-chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole |
2097945-12-3 | 500mg |
$ 365.00 | 2022-06-06 | ||
| TRC | C118106-1g |
1-(2-chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole |
2097945-12-3 | 1g |
$ 570.00 | 2022-06-06 | ||
| Life Chemicals | F2198-7184-0.25g |
1-(2-chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole |
2097945-12-3 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F2198-7184-0.5g |
1-(2-chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole |
2097945-12-3 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F2198-7184-1g |
1-(2-chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole |
2097945-12-3 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F2198-7184-2.5g |
1-(2-chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole |
2097945-12-3 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F2198-7184-5g |
1-(2-chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole |
2097945-12-3 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F2198-7184-10g |
1-(2-chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole |
2097945-12-3 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
1-(2-Chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-(2-Chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
1-(2-Chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole: A Comprehensive Overview
The compound with CAS No. 2097945-12-3, known as 1-(2-Chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiopyranopyrazoles, which are known for their unique structural features and potential bioactivity. The molecule's structure incorporates a thiophene ring fused with a pyrazole moiety, along with a chloroethyl substituent, making it a versatile platform for further chemical modifications and applications.
Recent studies have highlighted the potential of this compound as a lead structure in drug discovery programs targeting various therapeutic areas. For instance, researchers have explored its ability to modulate key biological pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the thiophene ring is particularly significant, as it contributes to the molecule's aromatic stability and enhances its ability to interact with biological targets. Additionally, the chloroethyl group introduces a degree of flexibility and reactivity that can be exploited in medicinal chemistry.
In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of transition metal catalysts has been shown to improve the efficiency of these reactions, leading to higher yields and better purity. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the thiophene-pyrazole framework efficiently. This approach not only streamlines the synthesis but also opens up possibilities for further functionalization of the molecule.
The pharmacokinetic properties of this compound have also been extensively studied. Early findings suggest that it exhibits moderate solubility in physiological conditions and demonstrates reasonable bioavailability when administered orally. These characteristics make it a promising candidate for further preclinical testing. Moreover, preliminary toxicity studies indicate that the compound has a favorable safety profile at therapeutic doses, although further investigations are required to fully assess its long-term effects.
In addition to its potential therapeutic applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its application as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells, where its ability to facilitate charge transport could enhance device performance.
The structural versatility of this compound is further exemplified by its ability to act as a building block for more complex molecular architectures. By modifying the substituents on the thiophene or pyrazole rings, chemists can tailor the molecule's properties for specific applications. For instance, introducing electron-withdrawing groups can enhance its electronic activity, while bulky substituents can improve its solubility or stability.
In conclusion, CAS No. 2097945-12-3 represents a fascinating example of how modern organic chemistry can yield compounds with diverse applications across multiple disciplines. Its unique structure and promising biological profile position it as a valuable tool in both therapeutic development and materials science research.
2097945-12-3 (1-(2-Chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)